![molecular formula C14H13N3O2 B7509323 2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile](/img/structure/B7509323.png)
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile
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Overview
Description
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile, also known as OPB-9195, is a small molecule inhibitor that has been developed for various scientific research applications. This compound has gained significant interest due to its potential therapeutic applications in the treatment of cancer, inflammation, and autoimmune diseases.
Scientific Research Applications
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile has been extensively studied for its potential therapeutic applications in various scientific research fields. It has been shown to inhibit the activity of various enzymes, including MMP-2, MMP-9, and MMP-13, which are involved in cancer metastasis and inflammation. Additionally, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which play a crucial role in the pathogenesis of autoimmune diseases.
Mechanism of Action
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile exerts its therapeutic effects by inhibiting the activity of MMPs and cytokines. MMPs are a family of zinc-dependent endopeptidases that play a crucial role in the degradation of extracellular matrix proteins, which are essential for cancer cell invasion and migration. By inhibiting the activity of MMPs, this compound can prevent cancer cell invasion and metastasis. Additionally, this compound inhibits the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of MMPs and cytokines in a dose-dependent manner. Additionally, this compound has been found to induce apoptosis in cancer cells and inhibit the proliferation of T-cells in autoimmune diseases. In vivo studies have shown that this compound can reduce tumor growth and metastasis in various animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile in lab experiments is its specificity towards MMPs and cytokines. This compound has been shown to have minimal off-target effects, which makes it an ideal tool for studying the role of MMPs and cytokines in various biological processes. Additionally, this compound has good solubility in water and organic solvents, which makes it easy to use in various experimental setups.
One of the limitations of using this compound in lab experiments is its relatively high cost compared to other inhibitors. Additionally, the synthesis method for this compound is complex and requires multiple steps, which makes it difficult to produce large quantities of this compound.
Future Directions
There are several future directions for the use of 2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile in scientific research. One potential application is in the development of new cancer therapies. This compound has been shown to inhibit the activity of MMPs, which are involved in tumor invasion and metastasis. Therefore, this compound could be used as a lead compound for the development of new anti-cancer drugs.
Another potential application is in the treatment of autoimmune diseases. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which play a crucial role in the pathogenesis of autoimmune diseases. Therefore, this compound could be used as a potential therapeutic agent for the treatment of various autoimmune diseases.
In conclusion, this compound is a small molecule inhibitor that has gained significant interest due to its potential therapeutic applications in various scientific research fields. This compound has been extensively studied for its ability to inhibit the activity of MMPs and cytokines, which are involved in cancer metastasis, inflammation, and autoimmune diseases. While there are some limitations to using this compound in lab experiments, its specificity and efficacy make it an ideal tool for studying the role of MMPs and cytokines in various biological processes. There are several potential future directions for the use of this compound in scientific research, including the development of new cancer therapies and the treatment of autoimmune diseases.
Synthesis Methods
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile can be synthesized using a multi-step process that involves the reaction of 3-oxopiperazine-1-carboxylic acid with 2-cyano-3-(phenylamino)acrylic acid, followed by the addition of triethylamine and acetic anhydride. The resulting product is then purified using column chromatography to obtain this compound in its pure form.
Properties
IUPAC Name |
2-[(E)-3-oxo-3-(3-oxopiperazin-1-yl)prop-1-enyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c15-9-12-4-2-1-3-11(12)5-6-14(19)17-8-7-16-13(18)10-17/h1-6H,7-8,10H2,(H,16,18)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLICVTBLUASOKH-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)C(=O)C=CC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC(=O)N1)C(=O)/C=C/C2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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